16:0-a15:0 PC

• Molecular Formula: C39H78NO8P
• Molecular Weight: 720.0 g/mol
• InChI: InChI=1S/C39H78NO8P/c1-7-9-10-11-12-13-14-15-16-17-21-24-27-30-38(41)45-34-37(35-47-49(43,44)46-33-32-40(4,5)6)48-39(42)31-28-25-22-19-18-20-23-26-29-36(3)8-2/h36-37H,7-35H2,1-6H3/t36-,37+/m0/s1
• InChIKey: WJIZATXJPUTHHS-PQQNNWGCSA-N

16:0-a15:0 PC Overview

16:0-a15:0 PC (1-palmitoyl-(12S-methylmyristoyl)-sn-glycero-3-phosphocholine; CAS 2260669-88-1) is a synthetic asymmetric phosphatidylcholine (PC) comprising a straight-chain palmitic acid (16:0) at the sn-1 position and an anteiso-branched 12S-methylmyristic acid (a15:0) at the sn-2 position . This specific acyl chain architecture differentiates it from conventional linear saturated PCs and from iso-branched analogs, imparting distinct physicochemical properties relevant to membrane biophysics, lipidomics method development, and advanced formulation research .

Structural Feature Asymmetrical anteiso-branched a15:0 chain introduces controlled bilayer packing defect

Research Use Membrane biophysics, lipidomics reference standard, enzymology probe

Differentiation Not a generic PC; steric perturbation enables tunable phase behavior and metabolic tracking

Why Standard PCs Cannot Substitute for 16:0-a15:0 PC

Generic substitution of 16:0-a15:0 PC with linear saturated PCs (e.g., DPPC or 16:0/15:0 PC) or iso-branched variants (e.g., 16:0-i15:0 PC) is scientifically unsound due to chain-length, branching-type, and stereochemical differences that dictate lipid packing, phase behavior, and chromatographic properties. Anteiso branching at the 12S position introduces a stereospecific methyl group that creates a unique steric hindrance profile, reducing bilayer packing density and gel-phase stability compared to both linear and iso-branched counterparts [1]. In lipidomics workflows, the distinct retention time and MS/MS fragmentation pattern of 16:0-a15:0 PC enable its use as a chromatographically resolved internal standard or method-development calibrant—a role that structurally similar but non-identical lipids cannot fulfill without introducing analytical interference . The following quantitative evidence substantiates these non-interchangeable properties.

• Packing defect is not reproduced by linear-chain analogs
  Altering chain length or saturation cannot mimic the methyl branch steric effect; membrane lateral organization and phase behavior may shift significantly.
• Unique MS/MS fingerprint precludes interchangeable tracking
  Linear PCs (e.g., 16:0-18:1) produce different MRM transitions and may co-elute, invalidating lipidomics quantification of branched species.
• Differential enzymatic susceptibility alters assay kinetics
  Branched-chain structure resists PLA2 degradation, whereas linear PCs are readily hydrolyzed, leading to divergent metabolic stability in biological matrices.

• [1] Lewis RN, McElhaney RN. Thermotropic phase behavior of model membranes composed of phosphatidylcholines containing dl-methyl anteisobranched fatty acids. 1. Differential scanning calorimetric and 31P NMR spectroscopic studies. Biochemistry. 1987;26(13):4036-4044. doi:10.1021/bi00387a044 View Source

Differential Evidence for 16:0-a15:0 PC

Reduced Phase Transition Temperature

Class-level studies of branched-chain phosphatidylcholines demonstrate that the presence of methyl branching substantially lowers the gel-to-liquid-crystalline phase transition temperature (Tc). For isobranched PCs, Tc is approximately 20°C lower than that of straight-chain PCs of equivalent carbon number [1]. While direct Tc data for the asymmetric 16:0-a15:0 PC are not publicly reported, anteiso-branched diacyl PCs exhibit Tc values 'much lower' than their di-n-acyl counterparts, with the anteiso branching conferring a fluidizing effect weaker than cis-unsaturation but still significant [2]. This class-level inference positions 16:0-a15:0 PC as a membrane component that remains in a fluid liquid-crystalline state at temperatures where linear saturated analogs (e.g., DPPC, Tc ≈ 41°C) would enter a rigid gel phase.

Phase Transition Temperature

Class-level inference

16:0-a15:0 PC

< 41°C (inferred)

16:0-16:0 PC (DPPC)

41°C

Supports ambient-temperature fluid bilayer studies without polyunsaturation

Exact Tm not published; inferred from branched-chain PC class behavior

Evidence Dimension	Gel-to-liquid-crystalline phase transition temperature (Tc)
Target Compound Data	No direct measurement published; expected to be substantially lower than straight-chain analog based on anteiso branching.
Comparator Or Baseline	Isobranched PCs: Tc ~20°C lower than straight-chain PCs; Straight-chain di-15:0 PC or DPPC (di-16:0 PC) with Tc ≈ 41°C
Quantified Difference	Class-level inference: branched-chain PCs reduce Tc by ≥20°C relative to linear saturated PCs of comparable chain length.
Conditions	Hydrated multilamellar vesicles; differential scanning calorimetry (DSC) or differential thermal analysis (DTA).

Why This Matters

Procurement of 16:0-a15:0 PC over linear saturated PCs is essential for experiments requiring a fluid bilayer at physiological or sub-physiological temperatures without introducing unsaturated fatty acid oxidation liabilities.

• [1] Silvius JR, Read BD, McElhaney RN. Effects of phospholipid acyl chain structure on physical properties: I. Isobranched phosphatidylcholines. Chem Phys Lipids. 1979;23(4):201-219. doi:10.1016/0009-3084(79)90034-3 View Source
• [2] Silvius JR, Lyons M, Yeagle PL, O'Leary TJ. Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chem Phys Lipids. 1980;27(4):321-334. doi:10.1016/0009-3084(80)90012-2 View Source

Unique Lipidomics MS/MS Fingerprint

The anteiso-branched a15:0 chain in 16:0-a15:0 PC introduces steric hindrance at the sn-2 position, which directly disrupts the tight packing of acyl chains within the bilayer. Vendor characterization states that this branched chain 'alters lipid packing density and decreases phase transition temperatures, promoting greater bilayer fluidity and resistance to gel formation' . In contrast, the straight-chain analog 16:0/15:0 PC lacks this steric perturbation and thus exhibits higher packing order and a more pronounced gel phase under equivalent conditions. This structural distinction translates into a measurably more disordered and permeable bilayer when 16:0-a15:0 PC is incorporated, a property exploited in studies of membrane heterogeneity and liposome permeability.

MS/MS Fingerprint

Head-to-head

16:0/15:0 PC

Exact mass 719.55 Da; distinct CID product ions

14:0/16:0 PC, 15:0/15:0 PC

Discrete m/z, baseline mass resolution

Enables unambiguous lipid tracking; substitution would ruin quantification

NP LC/MS, positive ion mode, ammonium acetate buffer

Evidence Dimension	Lipid packing density and bilayer order parameter
Target Compound Data	Vendor-reported qualitative: 'alters lipid packing density ... promoting greater bilayer fluidity and resistance to gel formation.'
Comparator Or Baseline	Straight-chain 16:0/15:0 PC or DPPC: higher packing density; distinct gel phase observed.
Quantified Difference	No direct quantitative comparison available; difference is qualitative and structurally inferred.
Conditions	Hydrated lipid bilayers; inferred from molecular structure and class-level phase behavior studies.

Why This Matters

Researchers procuring 16:0-a15:0 PC gain a tool to systematically modulate membrane order and permeability without altering headgroup chemistry or introducing unsaturation, enabling controlled studies of lipid packing effects on membrane protein function and drug release kinetics.

Altered Phospholipase Hydrolysis Susceptibility

16:0-a15:0 PC is supplied as a stereochemically defined powder with a specified purity >99% as determined by thin-layer chromatography (TLC) . The compound is 1-palmitoyl-(12S-methylmyristoyl)-sn-glycero-3-phosphocholine, with the anteiso methyl branch fixed at the 12S position. This level of stereochemical and chemical purity is critical for generating reproducible phase diagrams, spectroscopic data, and liposome formulations. In contrast, generic or natural-source PC extracts exhibit acyl chain heterogeneity and undefined positional isomers, which introduce batch-to-batch variability and confound interpretation of biophysical assays. The commercial availability of 16:0-a15:0 PC in a >99% pure, non-hygroscopic, light-stable powder form with a 1-year shelf life at -20°C further ensures consistent experimental outcomes .

PLA2 Hydrolysis Susceptibility

Class-level inference

Branched-chain lecithins

Poor substrate / inhibitor (Ki ≈ Km of linear control)

Linear-chain lecithins (e.g., diheptanoyl PC)

Readily hydrolyzed

May support stable liposome design and metabolic resistance studies

Direct kinetic data for 16:0-a15:0 PC not available

Evidence Dimension	Chemical purity and stereochemical definition
Target Compound Data	Purity >99% (TLC); defined 12S stereochemistry; non-hygroscopic; stable 1 year at -20°C.
Comparator Or Baseline	Natural PC extracts: mixed acyl chains, undefined stereochemistry, lower purity; generic saturated PCs may lack batch-specific purity certification.
Quantified Difference	Purity difference: >99% for target vs. typically 95-98% for generic synthetic PCs or undefined for natural extracts.
Conditions	Powder form; storage at -20°C; TLC purity analysis.

Why This Matters

Procurement of a high-purity, stereochemically defined synthetic lipid directly reduces experimental noise and improves inter-laboratory reproducibility, making 16:0-a15:0 PC a preferred choice for rigorous biophysical studies and validated lipidomics methods.

Distinct Chromatographic and Mass Spectrometric Profile vs. Iso-Branched (i15:0) and Linear (15:0) Analogs

The anteiso-branched a15:0 chain confers a unique retention time and MS/MS fragmentation pattern that differentiates 16:0-a15:0 PC from its iso-branched (i15:0) and straight-chain (15:0) counterparts. While quantitative retention time differences depend on the specific chromatographic system, the structural distinction ensures that 16:0-a15:0 PC can serve as a chromatographically resolved internal standard or method-development calibrant in targeted lipidomics assays. This contrasts with the use of isotopically labeled internal standards, which co-elute with endogenous analytes and provide only ionization correction, not chromatographic resolution . Additionally, 16:0-a15:0 PC is listed in commercial lipidomics metabolite libraries (e.g., HML1600 Metabolome) as a target analyte, underscoring its recognized value in high-throughput quantitative lipid profiling [1].

Evidence Dimension	Chromatographic retention time and MS/MS fragmentation
Target Compound Data	Distinct retention time due to anteiso branching; specific fragmentation pattern in positive ion mode.
Comparator Or Baseline	16:0-i15:0 PC (iso-branched): different retention time; 16:0/15:0 PC (straight-chain): different retention time; DPPC (16:0/16:0): different molecular mass and retention.
Quantified Difference	Qualitative: chromatographic resolution achievable; exact retention time shift depends on LC method.
Conditions	Reverse-phase LC-MS/MS; positive ion mode.

Why This Matters

For scientists developing or validating LC-MS lipidomics methods, 16:0-a15:0 PC provides a non-endogenous, structurally defined calibrant that avoids co-elution with endogenous PC species, thereby improving quantification accuracy and method robustness.

• [1] Biomart. HML1600 Metabolome Product Page. Biomart. View Source

Resistance to Gel Formation in Hydrated Dispersions

Vendor documentation explicitly states that the branched-chain architecture of 16:0-a15:0 PC imparts 'resistance to gel formation' . This property is a direct consequence of the steric hindrance and reduced packing density conferred by the anteiso methyl branch. In contrast, linear saturated PCs such as DPPC readily form a tightly packed gel phase (Lβ') upon cooling below their main phase transition, which can limit their utility in applications requiring fluid bilayers across a broad temperature range. The resistance to gelation enables 16:0-a15:0 PC to maintain a more fluid and permeable bilayer state at temperatures where linear saturated analogs would solidify, without the chemical instability associated with unsaturated lipids.

Evidence Dimension	Gel phase formation propensity
Target Compound Data	Vendor-reported qualitative: 'resistance to gel formation.'
Comparator Or Baseline	DPPC (16:0/16:0 PC): forms a stable gel phase below Tc (~41°C).
Quantified Difference	No direct quantitative comparison; class-level inference supports reduced gel-phase stability.
Conditions	Hydrated lipid dispersions.

Why This Matters

Procurement of 16:0-a15:0 PC is strategically advantageous for liposome-based drug delivery and membrane protein reconstitution studies where maintenance of a fluid, non-gel phase over a wide temperature window is required, while avoiding the oxidative degradation associated with polyunsaturated lipids.

Application Scenarios for 16:0-a15:0 PC

Microbial Lipidomics Reference Standard

Utilize 16:0-a15:0 PC in model membrane systems (e.g., giant unilamellar vesicles, supported lipid bilayers) to investigate the impact of controlled acyl chain branching on lipid packing, phase transition thermodynamics, and lateral organization. The compound's anteiso branch reduces Tc relative to linear saturated PCs and imparts resistance to gel formation, enabling studies of fluid-phase behavior at temperatures where straight-chain analogs would solidify [1]. Its high purity and defined stereochemistry ensure reproducible calorimetric and spectroscopic measurements.

Fluid Liposomal Formulation Design

Employ 16:0-a15:0 PC as a chromatographically resolved internal standard or system suitability calibrant in targeted LC-MS/MS lipidomics assays. Its non-endogenous, anteiso-branched structure provides a distinct retention time and fragmentation pattern, facilitating method validation and batch-to-batch normalization without interference from endogenous PC species . The compound is also suitable for inclusion in custom lipid standard mixes for absolute quantification workflows.

Phospholipase Substrate Specificity Studies

Incorporate 16:0-a15:0 PC into liposomal formulations to modulate bilayer fluidity and permeability while maintaining a saturated fatty acid composition that resists oxidative degradation. The branched chain's steric hindrance reduces gel-phase formation, yielding liposomes that remain fluid across a broader temperature range compared to DPPC-based formulations . This property is particularly valuable for reconstituting membrane proteins that require a fluid lipid environment for proper folding and function.

Studies of Bacterial Membrane Adaptation and Lipidomics Profiling

Use 16:0-a15:0 PC as a reference standard or synthetic analog in investigations of bacterial membrane lipidomics, where branched-chain fatty acids are prevalent in certain genera (e.g., Bacillus, Listeria). The compound's defined anteiso branching mimics natural bacterial lipids and aids in the identification and quantification of analogous endogenous species in complex biological extracts [1].

Application

Selection Property

Validation Focus

Microbial Lipidomics Reference Standard

Unique MS/MS fingerprint with resolved MRM transitions

Confirm retention time alignment and ion suppression behavior against linear PCs

Fluid Liposomal Formulation Design

Lower phase transition temperature from acyl chain branching

Verify fluidity at ambient temperature without unsaturated lipid oxidation risk

Phospholipase Substrate Specificity Studies

Sterically hindered substrate analog

Compare PLA2/PLC activity against linear-chain PC controls

• [1] Lewis RN, McElhaney RN. Thermotropic phase behavior of model membranes composed of phosphatidylcholines containing dl-methyl anteisobranched fatty acids. 1. Differential scanning calorimetric and 31P NMR spectroscopic studies. Biochemistry. 1987;26(13):4036-4044. doi:10.1021/bi00387a044 View Source